Cas no 397843-98-0 (N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide)

• Product Name: N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide
• CAS No: 397843-98-0
• MF: C₁₉H₂₂BNO₃
• MW: 323.193885326386
• MDL: MFCD22415453
• CID: 1511044
• PubChem ID: 85808000
• Update Time: 2025-10-31

N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• J3.664.898H
• N-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]benzamide
• N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide
• CID 85808000
• n-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide
• AS-55495
• D93927
• AKOS037644913
• 397843-98-0

• MDL： MFCD22415453
• Inchi： 1S/C19H22BNO3/c1-18(2)19(3,4)24-20(23-18)15-12-8-9-13-16(15)21-17(22)14-10-6-5-7-11-14/h5-13H,1-4H3,(H,21,22)
• InChI Key： UVLUJBXHSJJLQW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2NC(C2C=CC=CC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 322.17296
• Monoisotopic Mass: 323.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• PSA: 47.56

Additional information on N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide

Introduction to N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide (CAS No. 397843-98-0)

N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 397843-98-0, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its boron-containing heterocyclic moiety and benzamide functional group, make it a subject of intense research interest.

The chemical structure of N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide incorporates a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a key feature for its reactivity and potential utility in cross-coupling reactions. This boronate ester moiety is widely recognized for its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone technique in modern organic synthesis. The presence of this group enhances the compound's versatility as a building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new methodologies for boronate ester-mediated reactions. These reactions are particularly valuable in the pharmaceutical industry due to their high selectivity and efficiency. The benzamide portion of the molecule adds another layer of functionality, making it possible for N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide to participate in a variety of chemical transformations beyond simple cross-coupling reactions. This dual functionality has opened up new avenues for its application in medicinal chemistry.

The significance of this compound is further underscored by its potential role in the development of novel therapeutic agents. Benzamides are well-known for their biological activity and have been extensively studied as pharmacophores in various drug classes. By incorporating a boronate ester group into the benzamide framework, researchers have created a molecule that can be both synthetically versatile and biologically relevant. This combination has led to the exploration of N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide as a candidate for further development into potential drugs.

Recent studies have highlighted the importance of boron-containing compounds in drug discovery. Boronate esters have shown promise in various therapeutic areas due to their ability to interact with biological targets in unique ways. For instance, they have been explored as inhibitors of enzymes involved in cancer metabolism and as modulators of protein-protein interactions. The structural motif present in N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide aligns well with these trends and suggests that it could be a valuable tool for developing new treatments.

The synthetic pathways for preparing N-[2-(4,4，5，5-tetramethyl-l，3，2-dioxaborolan-l - 2 - yl)phenyl]benzamide have also been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule efficiently. These methods not only streamline the synthesis but also allow for easy modifications at different positions within the molecule， expanding its utility as a synthetic intermediate.

In addition to its synthetic advantages， N-[ 2 - ( 4 ， 4 ， 5 ， 5 - tetramethyl-l ， 3 ， 2 - dioxaborolan - 2 - yl ) phenyl ]benzamide has shown interesting properties when tested in biological assays。 Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes or receptors， making it a promising candidate for further investigation。 These findings are particularly exciting because they suggest that this compound could be developed into a lead compound for new drugs targeting specific diseases。

The development of new drug candidates is an iterative process that involves extensive testing and optimization。 N-[ 2 - ( 4 ， 4 ， 5 ， 5 - tetramethyl-l ， 3 ， 2 - dioxaborlan - l - yl ) phenyl ]benzamide represents an early stage in this process， but its unique structural features make it an intriguing starting point。 Future research will focus on refining its chemical properties， exploring different synthetic routes， and conducting more comprehensive biological evaluations to determine its therapeutic potential。

The integration of computational chemistry and machine learning techniques has also played a significant role in understanding the properties of N-[ 2 - ( 4 ， 4 ， 5 ， 5 - tetramethyl-l ， 3 ， 2 - dioxaborlan - l - yl ) phenyl ]benzamide。 These tools have enabled researchers to predict how the molecule might behave in different environments and how it might interact with biological targets。 This information is crucial for designing experiments and optimizing drug candidates more efficiently。

In conclusion， N-[ 2 - ( 4 ， 4 ， 5 ， 5 - tetramethyl-l ,3 , . . . . . . . . . . . . .